Cas no 149108-61-2 (N-(P-Toluenesulfonyl)indole-3-boronic acid)

• Product Name: N-(P-Toluenesulfonyl)indole-3-boronic acid
• CAS No: 149108-61-2
• MF: C₁₅H₁₄BNO₄S
• MW: 315.151962757111
• MDL: MFCD03093101
• CID: 100310
• PubChem ID: 3857443
• Update Time: 2025-04-18

N-(P-Toluenesulfonyl)indole-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-tosyl-1H-Indol-3-yl)boronic acid
• 1-TOSYL-1H-INDOL-3-YL-3-BORONIC ACID
• 1-Tosyl-3-indoleboronic acid
• Boronic acid,B-[1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]-
• N-(P-Toluenesulfonyl)indole-3-boronic acid
• [1-(4-methylphenyl)sulfonylindol-3-yl]boronic acid
• AKOS BRN-0398
• N-(TOLUENESULFONYL)INDOLE-3-BORONIC ACID
• AKOS004116041
• MFCD03093101
• E84181
• J-505160
• 149108-61-2
• DTXSID00397427
• ZFA10861
• CS-0112839
• N-(P-TOLUENESULFONYL)INDOLE-3-BORONICACID
• AB13214
• XADMCCFJOAXDPE-UHFFFAOYSA-N
• Boronic acid, B-[1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]-
• [1-(4-methylbenzenesulfonyl)-1H-indol-3-yl]boronic acid
• BS-21505
• SCHEMBL1723740
• A884303
• 1-(4-METHYLBENZENESULFONYL)INDOL-3-YLBORONIC ACID

• MDL： MFCD03093101
• Inchi： 1S/C15H14BNO4S/c1-11-6-8-12(9-7-11)22(20,21)17-10-14(16(18)19)13-4-2-3-5-15(13)17/h2-10,18-19H,1H3
• InChI Key： XADMCCFJOAXDPE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=C(B(O)O)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 315.07400
• Monoisotopic Mass: 315.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.9A^2

Experimental Properties

• PSA: 87.91000
• LogP: 1.94730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides